Cas no 865247-76-3 (ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-76-3
• MF: C₁₆H₁₅N₃O₆S₂
• MW: 409.436801195145
• CID: 5901182
• PubChem ID: 4584118
• Update Time: 2025-07-18

ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzothiazoleacetic acid, 6-(aminosulfonyl)-2-[(2-furanylcarbonyl)imino]-, ethyl ester
• (Z)-ethyl 2-(2-((furan-2-carbonyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• AKOS024607442
• ethyl 2-[(2Z)-2-[(furan-2-carbonyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• 865247-76-3
• F1366-2940
• ethyl 2-[2-(furan-2-carbonylimino)-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

• Inchi： 1S/C16H15N3O6S2/c1-2-24-14(20)9-19-11-6-5-10(27(17,22)23)8-13(11)26-16(19)18-15(21)12-4-3-7-25-12/h3-8H,2,9H2,1H3,(H2,17,22,23)
• InChI Key： RMJZDUMPDANJMT-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(N)(=O)=O)=CC=C2N(CC(OCC)=O)C1=NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 409.04022755g/mol
• Monoisotopic Mass: 409.04022755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 632.3±65.0 °C(Predicted)
• pka: 9.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Ethyl 2-(2Z)-2-(Furan-2-Carbonyl)imino-6-Sulfamoyl-2,3-Dihydro-1,3-Benzothiazol-3-ylacetate (CAS No. 865247-76-3): A Comprehensive Overview

Ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-76-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

The structure of ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate is characterized by a benzothiazole core linked to a furan ring and a sulfamoyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. Recent studies have highlighted the importance of these structural features in modulating the compound's activity and selectivity.

In terms of its synthesis, ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate can be prepared through a multi-step process involving the condensation of appropriate starting materials. The synthetic route typically involves the formation of the benzothiazole core followed by the introduction of the furan and sulfamoyl functionalities. This process requires careful control of reaction conditions to ensure high yields and purity.

The biological activity of ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antimicrobial activity against a range of bacterial and fungal pathogens. Additionally, it has demonstrated antiviral properties against several enveloped viruses, making it a promising candidate for the development of new antiviral agents.

One of the key mechanisms by which ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate exerts its biological effects is through its ability to interfere with essential cellular processes in target organisms. For instance, it has been shown to inhibit bacterial cell wall synthesis and disrupt viral replication cycles. These mechanisms contribute to its broad-spectrum activity and potential for therapeutic applications.

In addition to its antimicrobial and antiviral properties, ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of ethyl 2-(2Z)-2-(furan-2-carbonyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-y acetate has been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily in the liver and excreted via both renal and biliary routes.

Toxicity studies have indicated that ethyl 2-(2Z)-2-(furan-2-carbonyl)imino -6-sulfamoyl - -dihydro -1 , -benzothiazol - y acetate is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further safety evaluations are necessary to ensure its long-term safety profile. Preclinical data suggest that the compound does not exhibit significant toxicity at relevant concentrations.

The potential therapeutic applications of ethyl - ( f uran - carbony l ) imin o - s ul famo y l - dihydro - benzot h iazol - y acetate are currently being explored in clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy. Ongoing research aims to optimize dosing regimens and evaluate the compound's performance in larger patient populations.

In conclusion, Ethyl - ( f uran - carbony l ) imin o - s ul famo y l - dihydro - benzot h iazol - y acetate (CAS No. 865247 -76 - ) represents a promising candidate for the development of new therapeutic agents due to its diverse biological activities and favorable pharmacological properties. Further research is warranted to fully elucidate its potential benefits and ensure its safe and effective use in clinical settings.